Cas no 2228414-81-9 (2-1-(3,4-difluorophenyl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(3,4-difluorophenyl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2228414-81-9
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 6355277
• PubChem ID: 165615607
• Update Time: 2025-07-22

2-1-(3,4-difluorophenyl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3,4-difluorophenyl)cyclopropyl-2-methoxyacetic acid
• 2-[1-(3,4-difluorophenyl)cyclopropyl]-2-methoxyacetic acid
• EN300-1820438
• 2228414-81-9

• Inchi： 1S/C12H12F2O3/c1-17-10(11(15)16)12(4-5-12)7-2-3-8(13)9(14)6-7/h2-3,6,10H,4-5H2,1H3,(H,15,16)
• InChI Key： LWHGERCHDUIZIR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(C(C(=O)O)OC)CC1)F

Computed Properties

• Exact Mass: 242.07545056g/mol
• Monoisotopic Mass: 242.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(3,4-difluorophenyl)cyclopropyl-2-methoxyacetic acid

Introduction to 2-1-(3,4-difluorophenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228414-81-9)

2-1-(3,4-difluorophenyl)cyclopropyl-2-methoxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228414-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl ring substituent and a methoxyacetic acid moiety, which together contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-1-(3,4-difluorophenyl)cyclopropyl-2-methoxyacetic acid consists of a cyclopropyl group attached to a phenyl ring substituted with fluorine atoms at the 3 and 4 positions, further linked to a methoxyacetic acid functional group. This structural configuration imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents. The presence of fluorine atoms, in particular, is known to enhance metabolic stability and binding affinity in drug molecules, which are critical factors in pharmaceutical design.

In recent years, there has been growing interest in the exploration of fluorinated aromatic compounds due to their broad spectrum of biological activities. The 3,4-difluorophenyl moiety in this compound has been studied for its potential role in modulating enzyme inhibition and receptor binding. For instance, fluorinated aromatic rings have been shown to improve the bioavailability and pharmacokinetic profiles of drugs by reducing susceptibility to enzymatic degradation. This makes 2-1-(3,4-difluorophenyl)cyclopropyl-2-methoxyacetic acid a promising candidate for further investigation in drug discovery.

The cyclopropyl group is another key feature of this compound that contributes to its chemical diversity. Cyclopropane rings are known for their unique strain energy and rigidity, which can influence the conformational flexibility of adjacent functional groups. This structural element has been exploited in various drug molecules to enhance binding interactions with biological targets. For example, cyclopropyl-containing compounds have demonstrated efficacy in inhibiting certain enzymes and receptors by adopting specific conformations that optimize interactions with their targets.

Additionally, the methoxyacetic acid functional group provides a carboxylic acid derivative with a methoxy substituent. This moiety is commonly found in bioactive molecules and plays a crucial role in mediating various biological processes. The carboxylic acid group can participate in hydrogen bonding interactions, while the methoxy group can influence electronic properties and metabolic stability. Such features make 2-1-(3,4-difluorophenyl)cyclopropyl-2-methoxyacetic acid a versatile building block for medicinal chemistry.

Recent studies have highlighted the potential applications of this compound in the development of novel therapeutic agents. For instance, researchers have explored its utility as an intermediate in synthesizing kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The combination of the 3,4-difluorophenyl, cyclopropyl, and methoxyacetic acid moieties may confer selective binding properties that could lead to the discovery of new drugs with improved efficacy and reduced side effects.

Moreover, computational studies have been conducted to elucidate the molecular interactions of 2-1-(3,4-difluorophenyl)cyclopropyl-2-methoxyacetic acid with biological targets. These studies have provided insights into how the structural features of this compound can be optimized for better pharmacological activity. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how this molecule might interact with proteins and enzymes involved in disease pathways.

In conclusion, 2-1-(3,4-difluorophenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228414-81-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The integration of fluorinated aromatic rings, cyclopropyl groups, and methoxyacetic acid moieties offers a rich framework for drug discovery efforts. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.